Cas no 16619-21-9 ( )

• Product Name: &nbsp
• CAS No: 16619-21-9
• MF: C₁₅H₁₁NO₃
• MW: 253.252743959427
• MDL: MFCD00024514
• CID: 904932
• PubChem ID: 5712110
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• (E)-1-(3-nitrophenyl)-3-phenylprop-2-en-1-one
• 1-(3-NITROPHENYL)-3-PHENYLPROP-2-EN-1-ONE
• 1-(3-nitro-phenyl)-3-phenyl-propenone
• 3-(2-Propen-1-on-3-phenyl)-nitrobenzol
• 3'-nitro-chalcone
• 3'-Nitro-chalkon
• 3-Phenyl-1-< 3-nitro-phenyl> -prop-2-en-1-on
• AC1NWTRO
• CHEBI:414016
• CHEMBL187682
• DNC005265
• NSC186962
• SBB055406
• SureCN9779522
• WR-089120
• AKOS002346621
• MFCD00024514
• 2-Propen-1-one, 1-(3-nitrophenyl)-3-phenyl-
• (E)-1-(3-Nitro-phenyl)-3-phenyl-propenone
• 3'-Nitrochalcone
• DTXSID60420806
• 1-(3-nitrophenyl)-3-phenyl-2-propen-1-one
• BDBM50154604
• 16619-21-9
• SU4XUE585D
• SCHEMBL9779522
• 1-(3-Nitrophenyl)-3-phenyl-2-prop-2-en-1-one
• (2E)-1-(3-nitrophenyl)-3-phenylprop-2-en-1-one
• NSC-186962
• &nbsp;

• MDL： MFCD00024514
• Inchi： 1S/C15H11NO3/c17-15(10-9-12-5-2-1-3-6-12)13-7-4-8-14(11-13)16(18)19/h1-11H/b10-9+
• InChI Key： MJXRQBATDWPDNF-MDZDMXLPSA-N
• SMILES： O=C(/C=C/C1C=CC=CC=1)C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 253.07393
• Monoisotopic Mass: 253.073893
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 62.9

Experimental Properties

• Density: 1.255
• Boiling Point: 424.6°C at 760 mmHg
• Flash Point: 203.9°C
• Refractive Index: 1.651
• PSA: 60.21
• LogP: 4.01410